Cas no 1267778-55-1 (3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine)
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-propanamine, β,β-dimethyl-
- 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine
- EN300-1996691
- 1267778-55-1
-
- Inchi: 1S/C12H17NO2/c1-12(2,7-13)6-9-3-4-10-11(5-9)15-8-14-10/h3-5H,6-8,13H2,1-2H3
- InChI Key: KUTVAPJCDLRRFV-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(CC(C)(C)CN)C=C2OC1
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 307.4±21.0 °C(Predicted)
- pka: 10.41±0.15(Predicted)
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1996691-1g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 1g |
$1070.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-5g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 5g |
$3105.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-10g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 10g |
$4606.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-0.05g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 0.05g |
$900.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-0.1g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 0.1g |
$943.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-0.25g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 0.25g |
$985.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-0.5g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 0.5g |
$1027.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-1.0g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 1g |
$1070.0 | 2023-05-27 | ||
| Enamine | EN300-1996691-2.5g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 2.5g |
$2100.0 | 2023-09-16 | ||
| Enamine | EN300-1996691-5.0g |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine |
1267778-55-1 | 5g |
$3105.0 | 2023-05-27 |
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine
Comprehensive Overview of 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine (CAS No. 1267778-55-1)
3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine is a specialized organic compound with a unique molecular structure, combining a 1,3-dioxaindane core with a dimethylpropan-1-amine side chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a building block for bioactive molecules. Its CAS registry number, 1267778-55-1, serves as a critical identifier for researchers and regulatory bodies.
The compound's structural features, including the dioxaindane moiety, contribute to its stability and solubility, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its relevance in designing central nervous system (CNS) targeting agents, aligning with the growing demand for neuropharmacological innovations. Researchers are particularly interested in its potential to modulate neurotransmitter systems, a hot topic in neurodegenerative disease research.
From an industrial perspective, 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine is often discussed in forums focusing on green chemistry and sustainable synthesis. Its efficient synthetic routes—such as catalytic hydrogenation or reductive amination—are frequently searched in academic databases, reflecting the compound's alignment with eco-friendly manufacturing trends. These methods minimize waste and energy consumption, addressing global concerns about carbon footprint reduction.
Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are essential for quality control in large-scale production. The purity of CAS 1267778-55-1 is a critical parameter for end-users, as impurities may affect downstream applications. This underscores the importance of high-purity intermediates in modern chemical workflows.
In the context of intellectual property, patents involving 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine often cite its utility in prodrug formulations or bioconjugation strategies. Such applications resonate with current trends in targeted drug delivery, a field dominating pharmaceutical R&D investments. The compound's amine group allows for facile derivatization, enabling covalent linkages to polymers or antibodies—an area frequently queried in drug discovery forums.
Regulatory aspects of CAS 1267778-55-1 are equally noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. Safety Data Sheets (SDS) emphasize proper ventilation and personal protective equipment (PPE), reflecting broader industry shifts toward occupational health awareness. These protocols align with ISO standards increasingly adopted by chemical enterprises worldwide.
Market analysts observe rising demand for 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine in Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug manufacturers. This geographic trend correlates with search engine data showing spikes in queries like "suppliers of 1267778-55-1" or "price trends for dioxaindane derivatives" from emerging economies.
Future prospects for this compound may involve computational chemistry approaches, such as molecular docking simulations, to predict its interactions with biological targets. Such methodologies are gaining traction in AI-assisted drug design, a sector experiencing exponential growth. This positions 3-(1,3-dioxaindan-5-yl)-2,2-dimethylpropan-1-amine as a candidate for digital chemistry platforms that accelerate preclinical development.
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